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Compound of Interest

Compound Name:
6-Azaspiro[3.5]nonane

hydrochloride

CAS No.: 71873-27-3

Cat. No.: B3429074

Get Quote

Part 1: Strategic Rationale & Chemical Logic
The Bioisosteric Imperative
In modern drug discovery, the piperidine ring is a ubiquitous pharmacophore, yet it often suffers

from metabolic liabilities (particularly oxidative metabolism at the C3/C5 positions) and limited

intellectual property (IP) space.

6-Azaspiro[3.5]nonane represents a precision-engineered bioisostere for 3-substituted

piperidines. Unlike the more common 7-azaspiro[3.5]nonane (which mimics 4-substituted

piperidines), the 6-aza isomer introduces a spiro-fused cyclobutane ring at the meta position

relative to the nitrogen.

Key Advantages:

Metabolic Shielding: The quaternary spiro-carbon at the 3-position effectively blocks

oxidative metabolism (hydroxylation) at this typically vulnerable site.
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Vector Rigidification: The spiro-cyclobutane ring locks substituents into a defined vector,

reducing conformational entropy penalty upon binding (

) compared to a flexible 3-substituted piperidine.

Fsp³ Enrichment: Increases the fraction of saturated carbons (Fsp³), which correlates with

improved solubility and clinical success rates by "escaping flatland."

Structural Comparison & Numbering
It is critical to distinguish between the isomers to ensure correct SAR (Structure-Activity

Relationship) alignment.

Feature
Piperidine (3-

Substituted)

6-

Azaspiro[3.5]nonane

7-

Azaspiro[3.5]nonane

Core Structure Monocyclic Bicyclic (Spiro) Bicyclic (Spiro)

Substituent Vector
Equatorial/Axial

(Flexible)

Rigidified on

Cyclobutane

Rigidified on

Cyclobutane

Mimicry Target Parent
3-Substituted

Piperidine

4-Substituted

Piperidine

Symmetry Asymmetric Asymmetric
Symmetric (plane of

symmetry)

Primary Application Standard Linker
Metabolic Stability /

Selectivity
Linker / Spacer

Physicochemical Profile
The incorporation of the spiro-cyclobutane ring alters physicochemical properties in a

predictable manner.
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Property Trend vs. Piperidine Impact on Drug Design

Lipophilicity (LogP) Slight Increase (+0.4 to +0.8)

Adds hydrocarbon bulk; may

improve permeability if

solubility is maintained.

Basicity (pKa) Comparable (~10-11)

Maintains the key cation-pi

interaction capability of the

basic nitrogen.

Metabolic Stability Significantly Increased

Blocks CYP450 oxidation at

the spiro-center (C3 of

piperidine).

TPSA Unchanged
No new polar atoms added

(unless substituted).

Part 2: Experimental Protocols
Strategic Building Block: The "2-Oxo" Intermediate
The most versatile entry point for medicinal chemists is the commercially available ketone

intermediate: tert-butyl 2-oxo-6-azaspiro[3.5]nonane-6-carboxylate (CAS: 1359704-84-9). This

building block allows for the rapid generation of libraries via reductive amination or

organometallic addition.

Note on Numbering: In the spiro[3.5] system, positions 1-3 are on the smaller (cyclobutane)

ring. The "2-oxo" designation places the ketone on the cyclobutane, distal to the spiro center,

providing a perfect vector for extending the molecule.

Protocol A: Reductive Amination (Library Synthesis)
Objective: To synthesize a library of amine-functionalized 6-azaspiro[3.5]nonane derivatives.

Reagents:

Scaffold: tert-butyl 2-oxo-6-azaspiro[3.5]nonane-6-carboxylate (1.0 equiv)

Amine Partner: Primary or Secondary Amine (
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or

) (1.1 - 1.5 equiv)

Reducing Agent: Sodium triacetoxyborohydride (STAB) (1.5 - 2.0 equiv)

Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

Acid Catalyst: Acetic Acid (AcOH) (1.0 - 2.0 equiv, optional but recommended for unreactive

amines)

Step-by-Step Methodology:

Imine Formation:

In a 20 mL scintillation vial equipped with a magnetic stir bar, dissolve the 2-oxo scaffold

(100 mg, 0.42 mmol) in DCE (4 mL).

Add the Amine Partner (0.46 mmol, 1.1 equiv).

Add Acetic Acid (25 µL, 0.42 mmol) if the amine is a weak nucleophile (e.g., aniline or

electron-deficient amine).

Stir at Room Temperature (RT) for 30–60 minutes to allow imine/hemiaminal equilibrium.

Tip: For sterically hindered amines, add 3Å molecular sieves and stir for 2-4 hours.

Reduction:

Cool the mixture to 0°C (ice bath) if the amine is volatile; otherwise, RT is acceptable.

Add STAB (133 mg, 0.63 mmol) in one portion.

Stir vigorously at RT for 12–16 hours (overnight).

Quench & Workup:

Quench the reaction by adding saturated aqueous

(5 mL). Stir for 15 minutes until gas evolution ceases.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429074?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extract with DCM (3 x 5 mL).

Pass the combined organic layers through a hydrophobic phase separator frit (or dry over

).

Concentrate in vacuo.[1]

Purification:

Purify via Flash Column Chromatography (SiO2).

Eluent: 0–10% MeOH in DCM (with 1%

if the product is very polar).

Yield Expectation: 60–85%.

Protocol B: Deprotection & Core Isolation
Objective: To remove the Boc group and generate the free amine salt for further coupling.

Dissolution: Dissolve the N-Boc protected derivative (from Protocol A) in DCM (5 vol).

Acidolysis: Add Trifluoroacetic acid (TFA) (2 vol) dropwise at 0°C.

Reaction: Stir at RT for 1–2 hours. Monitor by LCMS for disappearance of starting material (

) and appearance of product (

).

Isolation:

Concentrate in vacuo to give the TFA salt.

Optional Free Basing: Redissolve in MeOH, pass through a SCX-2 (Strong Cation

Exchange) cartridge. Wash with MeOH, elute with 2M

in MeOH.
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Part 3: Visualization & Logic Flow
Scaffold Hopping Logic
The following diagram illustrates the structural logic of replacing a 3-substituted piperidine with

6-azaspiro[3.5]nonane.

3-Substituted Piperidine
(Metabolically Labile C3)

CYP450 Oxidation
(Hydroxylation)Vulnerable Site

6-Azaspiro[3.5]nonane
(Blocked C3 Position)

Scaffold Hop
(Bioisosteric Replacement) Properties:

- Rigid Vector
- High Fsp³

- Improved Metabolic Stability

Resulting Profile

Click to download full resolution via product page

Caption: Transformation of a labile piperidine core to the rigid, stable 6-azaspiro[3.5]nonane

scaffold.

Synthesis Workflow
The workflow for utilizing the commercial building block.
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Start: tert-butyl 2-oxo-6-azaspiro[3.5]nonane-6-carboxylate
(CAS: 1359704-84-9)

Path A: Reductive Amination
(R-NH2, STAB)

Path B: Organometallic Addition
(R-MgBr / R-Li)

Intermediate: 2-Amino Derivative Intermediate: 2-Hydroxy-2-Alkyl Derivative

Boc Deprotection
(TFA or HCl)

Final Product:
Functionalized 6-Azaspiro[3.5]nonane Salt

Click to download full resolution via product page

Caption: Divergent synthesis workflow starting from the commercial 2-oxo intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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